Cas no 338418-20-5 (N,N-Diethyl-2-(pyridin-2-yl)-6-(trifluoromethyl)pyrimidin-4-amine)

• Product Name: N,N-Diethyl-2-(pyridin-2-yl)-6-(trifluoromethyl)pyrimidin-4-amine
• CAS No: 338418-20-5
• MF: C₁₄H₁₅F₃N₄
• MW: 296.290912866592
• CID: 5708910
• PubChem ID: 1475718
• Update Time: 2025-10-30

N,N-Diethyl-2-(pyridin-2-yl)-6-(trifluoromethyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 338418-20-5
• HMS1364E06
• CHEMBL1299247
• N,N-diethyl-2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinamine
• N,N-diethyl-2-(pyridin-2-yl)-6-(trifluoromethyl)pyrimidin-4-amine
• SMR000169212
• HMS2391I03
• MLS000543243
• N,N-diethyl-2-pyridin-2-yl-6-(trifluoromethyl)pyrimidin-4-amine
• AKOS005091473
• Bionet2_000094
• 4E-327S
• N,N-Diethyl-2-(pyridin-2-yl)-6-(trifluoromethyl)pyrimidin-4-amine

• Inchi： 1S/C14H15F3N4/c1-3-21(4-2)12-9-11(14(15,16)17)19-13(20-12)10-7-5-6-8-18-10/h5-9H,3-4H2,1-2H3
• InChI Key： KBXMQGWYLAULEO-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=NC(C2C=CC=CN=2)=N1)N(CC)CC)(F)F

Computed Properties

• Exact Mass: 296.12488098g/mol
• Monoisotopic Mass: 296.12488098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 41.9Ų

Additional information on N,N-Diethyl-2-(pyridin-2-yl)-6-(trifluoromethyl)pyrimidin-4-amine

N,N-Diethyl-2-(pyridin-2-yl)-6-(trifluoromethyl)pyrimidin-4-amine: A Comprehensive Overview

The compound with CAS No 338418-20-5, known as N,N-Diethyl-2-(pyridin-2-yl)-6-(trifluoromethyl)pyrimidin-4-amine, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and roles in various therapeutic areas.

Pyrimidine derivatives have been extensively studied for their ability to interact with biological targets such as enzymes, receptors, and nucleic acids. The presence of a trifluoromethyl group at the 6-position of the pyrimidine ring in this compound adds a significant level of fluorine-based electron-withdrawing effect, which can enhance the compound's stability and bioavailability. Additionally, the N,N-diethyl substituent at the 4-position contributes to increased lipophilicity, potentially improving the compound's ability to cross cellular membranes.

Recent studies have highlighted the importance of pyridine moieties in modulating the electronic properties of heterocyclic compounds. The pyridin-2-yl group attached at the 2-position of the pyrimidine ring in this compound is known to introduce aromaticity and conjugation, which can influence the compound's electronic distribution and reactivity. This structural feature is particularly valuable in designing molecules with specific binding affinities for biological targets.

The synthesis of N,N-Diethyl-2-(pyridin-2-yl)-6-(trifluoromethyl)pyrimidin-4-amine involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and fluorination steps. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both academic research and preclinical studies.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various disease pathways. For instance, studies have demonstrated its potential as an inhibitor of kinases involved in cancer progression. The trifluoromethyl group has been implicated in enhancing the selectivity of the compound for specific kinase isoforms, making it a valuable lead for anti-cancer drug development.

Beyond its pharmacological applications, N,N-Diethyl-2-(pyridin-2-yl)-6-(trifluoromethyl)pyrimidin-4-amine has also been explored for its potential in agrochemicals and materials science. Its ability to act as a ligand in metalloorganic frameworks has opened new avenues for its use in catalysis and sensing technologies.

The integration of advanced computational techniques, such as molecular docking and quantum mechanics simulations, has further elucidated the binding modes and interactions of this compound with target proteins. These insights have been instrumental in guiding medicinal chemists toward refining the molecule's structure to enhance its therapeutic potential.

In conclusion, N,N-Diethyl-2-(pyridin-2-y1)-6-(trifluoromethyl)pyrimidin4-amine represents a compelling example of how strategic modifications to heterocyclic frameworks can yield compounds with diverse functional applications. As research continues to uncover its full spectrum of activities and mechanisms, this compound is poised to make significant contributions across multiple scientific disciplines.